methyl (3S)-4-amino-3-methylbutanoate hydrochloride
Overview
Description
Methyl (3S)-4-amino-3-methylbutanoate hydrochloride, also known as leucine methyl ester hydrochloride, is an important organic compound used in various scientific applications. It is a derivative of the amino acid leucine and is composed of a methyl ester group attached to the hydroxy group of leucine. The compound has a molecular weight of 187.63 g/mol and its chemical formula is C7H15NO2•HCl. It is a white, odorless, crystalline solid that is soluble in water.
Scientific Research Applications
Methyl (3S)-4-amino-3-methylbutanoate hydrochloride is used in a variety of scientific applications, such as in biochemical research, drug discovery, and biochemistry. It is commonly used as a reagent in laboratory experiments to study the properties of enzymes and other proteins. It is also used to study the structure and function of nucleic acids, such as DNA and RNA. In addition, it is used in the synthesis of other compounds, such as amino acids, peptides, and other organic molecules.
Mechanism of Action
Methyl (3S)-4-amino-3-methylbutanoate hydrochloride acts as a substrate for enzymes in biochemical reactions. It is a substrate for the enzyme methyl (3S)-4-amino-3-methylbutanoate hydrochloride aminopeptidase, which catalyzes the cleavage of amino acid residues from the N-terminal end of peptides. It is also a substrate for the enzyme leucyl-tRNA synthetase, which catalyzes the transfer of methyl (3S)-4-amino-3-methylbutanoate hydrochloride from tRNA to the amino acid acceptor in protein synthesis.
Biochemical and Physiological Effects
Methyl (3S)-4-amino-3-methylbutanoate hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of the enzyme methyl (3S)-4-amino-3-methylbutanoate hydrochloride aminopeptidase, which is involved in the breakdown of proteins. It has also been shown to increase the activity of leucyl-tRNA synthetase, which is involved in protein synthesis. In addition, it has been shown to induce the release of insulin from pancreatic cells, which may have implications for the treatment of diabetes.
Advantages and Limitations for Lab Experiments
Methyl (3S)-4-amino-3-methylbutanoate hydrochloride has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. It is also relatively non-toxic, making it safe to use in laboratory experiments. One limitation of the compound is that it is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
Methyl (3S)-4-amino-3-methylbutanoate hydrochloride has many potential future applications. It could be used as a drug delivery system for therapeutic agents, as it can be used to target specific enzymes and proteins. It could also be used to study the structure and function of proteins, as well as to study the mechanisms of action of enzymes. Additionally, it could be used to study the effects of methyl (3S)-4-amino-3-methylbutanoate hydrochloride and other amino acids on metabolic pathways and gene expression. Finally, it could be used to study the effects of methyl (3S)-4-amino-3-methylbutanoate hydrochloride and other amino acids on diseases such as diabetes and obesity.
Synthesis Methods
Methyl (3S)-4-amino-3-methylbutanoate hydrochloride is synthesized by the reaction of methyl (3S)-4-amino-3-methylbutanoate hydrochloride with methyl chloroformate in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction produces a methyl ester of methyl (3S)-4-amino-3-methylbutanoate hydrochloride, which is then hydrolyzed to form the hydrochloride salt of the compound. The synthesis of the compound can be represented by the following equation:
Leucine + CH3ClO2 → CH3O2C-Leu + HCl → CH3O2C-Leu•HCl
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (3S)-4-amino-3-methylbutanoate hydrochloride involves the reaction of 3-methyl-2-oxobutanoic acid with methylamine and hydrogen chloride gas.", "Starting Materials": [ "3-methyl-2-oxobutanoic acid", "Methylamine", "Hydrogen chloride gas" ], "Reaction": [ "Add 3-methyl-2-oxobutanoic acid to a reaction flask", "Add methylamine to the reaction flask and stir for 1 hour", "Pass hydrogen chloride gas through the reaction mixture to form the hydrochloride salt of the product", "Isolate the product by filtration and wash with cold diethyl ether", "Dry the product under vacuum to obtain methyl (3S)-4-amino-3-methylbutanoate hydrochloride" ] } | |
CAS RN |
179806-56-5 |
Product Name |
methyl (3S)-4-amino-3-methylbutanoate hydrochloride |
Molecular Formula |
C6H14ClNO2 |
Molecular Weight |
167.6 |
Purity |
95 |
Origin of Product |
United States |
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